Cas no 1368867-59-7 ({1-(1H-indol-3-yl)methylcyclopentyl}methanamine)

• Product Name: {1-(1H-indol-3-yl)methylcyclopentyl}methanamine
• CAS No: 1368867-59-7
• MF: C₁₅H₂₀N₂
• MW: 228.332703590393
• CID: 6090271
• PubChem ID: 82288267
• Update Time: 2025-06-14

{1-(1H-indol-3-yl)methylcyclopentyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(1H-indol-3-yl)methylcyclopentyl}methanamine
• EN300-1849470
• 1368867-59-7
• {1-[(1H-indol-3-yl)methyl]cyclopentyl}methanamine

• Inchi： 1S/C15H20N2/c16-11-15(7-3-4-8-15)9-12-10-17-14-6-2-1-5-13(12)14/h1-2,5-6,10,17H,3-4,7-9,11,16H2
• InChI Key： OOJIWHQAYZWMKL-UHFFFAOYSA-N
• SMILES： NCC1(CC2=CNC3C=CC=CC2=3)CCCC1

Computed Properties

• Exact Mass: 228.162648646g/mol
• Monoisotopic Mass: 228.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on {1-(1H-indol-3-yl)methylcyclopentyl}methanamine

Recent Advances in the Study of 1368867-59-7 and {1-(1H-indol-3-yl)methylcyclopentyl}methanamine: A Comprehensive Research Brief

The chemical compound 1368867-59-7, also known as {1-(1H-indol-3-yl)methylcyclopentyl}methanamine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique indole and cyclopentyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the compound's interaction with serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes. Preliminary in vitro studies have demonstrated that 1368867-59-7 exhibits high affinity and selectivity for these receptors, suggesting its potential utility in the treatment of neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Furthermore, molecular docking simulations have provided insights into the binding modes of the compound, highlighting the critical role of the indole moiety in receptor interactions.

In addition to its neuropharmacological effects, recent investigations have explored the compound's potential as an anti-inflammatory agent. In vivo studies using murine models have shown that 1368867-59-7 can significantly reduce pro-inflammatory cytokine levels, such as TNF-α and IL-6, in a dose-dependent manner. These findings suggest that the compound may have applications in the treatment of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 1368867-59-7 have also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on the stereoselective formation of the cyclopentyl ring. Advances in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of the compound, which are essential for further pharmacological evaluation and potential clinical development.

Despite these promising findings, challenges remain in the development of 1368867-59-7 as a therapeutic agent. Pharmacokinetic studies have revealed limited oral bioavailability, prompting researchers to explore prodrug strategies and novel formulation techniques to enhance its absorption and distribution. Additionally, comprehensive toxicological assessments are underway to evaluate the compound's safety profile and potential side effects.

In conclusion, the recent research on 1368867-59-7 and {1-(1H-indol-3-yl)methylcyclopentyl}methanamine underscores its multifaceted potential in both neuroscience and immunology. While significant progress has been made in understanding its pharmacological properties, further studies are needed to fully realize its therapeutic applications. The ongoing research efforts highlight the importance of this compound in the evolving landscape of chemical biology and drug discovery.